Cas no 2171961-34-3 (3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid)

• Product Name: 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid
• CAS No: 2171961-34-3
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 6186252
• PubChem ID: 165535319
• Update Time: 2025-06-13

3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid
• EN300-1513709
• 2171961-34-3
• 3-cyclopropyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]propanoic acid

• Inchi： 1S/C23H24N2O5/c26-21(25-20(11-22(27)28)14-9-10-14)12-24-23(29)30-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19-20H,9-13H2,(H,24,29)(H,25,26)(H,27,28)
• InChI Key： XGBBJJSJWCTZHR-UHFFFAOYSA-N
• SMILES： OC(CC(C1CC1)NC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid

Recent Advances in the Study of 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid (CAS: 2171961-34-3)

The compound 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid (CAS: 2171961-34-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. As a derivative of fluorenylmethoxycarbonyl (Fmoc)-protected amino acids, this molecule serves as a critical building block in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a scaffold for novel therapeutic agents.

One of the key findings in the latest research is the compound's role in enhancing the stability and bioavailability of peptide-based drugs. The cyclopropyl group and Fmoc-protected amino acid moiety contribute to improved metabolic resistance, making it a promising candidate for oral drug formulations. Researchers have also investigated its interactions with biological targets, such as proteases and kinases, revealing unique binding affinities that could be leveraged for therapeutic purposes.

In a 2023 study published in the Journal of Medicinal Chemistry, the synthesis and characterization of 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid were detailed, highlighting its efficient production via solid-phase peptide synthesis (SPPS). The study demonstrated its compatibility with standard coupling reagents and its utility in constructing complex peptide architectures. Furthermore, the compound's low cytotoxicity and high solubility in organic solvents were noted as advantageous properties for industrial-scale applications.

Another significant development involves the use of this compound in the design of prodrugs. Its Fmoc group can be selectively cleaved under mild conditions, enabling controlled release of active pharmaceutical ingredients (APIs). Recent preclinical trials have shown that prodrugs incorporating this scaffold exhibit enhanced pharmacokinetic profiles compared to their parent compounds, suggesting potential for clinical translation.

Looking ahead, researchers are focusing on optimizing the synthetic routes for 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid to reduce production costs and improve yields. Additionally, its application in bioconjugation strategies for antibody-drug conjugates (ADCs) and other targeted therapies is an area of active investigation. The compound's versatility and robust chemical properties position it as a valuable tool in the ongoing quest for innovative therapeutics.